N-(1-(4-(4-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)butyramide

• IUPAC Name: N-[1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]butanamide
• InChI: InChI=1S/C22H31N3O2S/c1-4-6-21(26)23-17(2)22(20-7-5-16-28-20)25-14-12-24(13-15-25)18-8-10-19(27-3)11-9-18/h5,7-11,16-17,22H,4,6,12-15H2,1-3H3,(H,23,26)
• InChI Key: WPYMFTFXUDYVDQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC(C)C(C1=CC=CS1)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C22H31N3O2S
• Molecular Weight: 401.6 g/mol

Description

N-(1-(4-(4-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)butyramide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.

Scientific Research Applications

Radiotracer Development for Neurological Imaging

Research led by Kuhnast et al. (2006) involved the synthesis and radiolabeling of a structurally similar compound, FAUC346, for potential use as a radiotracer for imaging D3 receptors in the brain with positron emission tomography (PET). Although promising in rats, it did not show the required pharmacological profile in nonhuman primates for D3 receptor imaging (Kuhnast et al., 2006).

Antidepressant Activity

Martínez et al. (2001) and subsequent studies synthesized derivatives with dual action at 5-HT1A serotonin receptors and serotonin transporter, aiming for a new class of antidepressant drugs. These compounds showed high nanomolar affinity for both activities, indicating potential as potent antidepressant agents (Martínez et al., 2001).

Antimycobacterial Activity

A study by Jallapally et al. (2014) designed substituted piperazine-thiosemicarbazone hybrids targeting Mycobacterium tuberculosis. Two compounds exhibited potent antitubercular agents with low toxicity profiles, highlighting their therapeutic potential against tuberculosis (Jallapally et al., 2014).

Tocolytic Activity

Research by Lucky and Omonkhelin (2009) synthesized a compound named BPC, showing significant inhibition of uterine smooth muscle contractions in rats, suggesting a potential application in managing preterm labor (Lucky & Omonkhelin, 2009).

Chemical Synthesis and Structural Analysis

Studies focused on the chemical synthesis, crystal structure, and biological activity of related compounds demonstrate their structural and functional diversity. For example, Huang et al. (2015) and Kumara et al. (2017) provided insights into the molecular structure and potential biological activities through crystal structure studies and Hirshfeld surface analysis (Huang et al., 2015; Kumara et al., 2017).